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Compound of Interest

Compound Name: Terpendole C

Cat. No.: B1681267

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Terpendole C. It includes detailed
operational procedures and disposal plans to ensure laboratory safety and proper chemical
handling.

I. Chemical and Safety Data

Terpendole C is an indole diterpene alkaloid that has been identified as a potent inhibitor of
acyl-coenzyme A:cholesterol acyltransferase (ACAT).[1][2] It is important to handle this
compound with care, following the safety precautions outlined below. While a specific Safety
Data Sheet (SDS) for Terpendole C is not publicly available, data from the closely related
compound Terpendole | and supplier information provide a strong basis for safe handling
procedures.

Chemical Properties:

Property Value Source
CAS Number 156967-65-6 [1]
Molecular Formula C32H41NOs [3]
Appearance Off-white solid [4]
Solubility Soluble in ethanol, methanol, )

and DMSO
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Safety Information Summary:

Hazard Statement Description GHS Code Source
] May cause harm if
Harmful if swallowed ) H302
ingested.
i May cause harm if
Harmful in contact
) ] absorbed through the H312
with skin ]
skin.
May cause harm if
Harmful if inhaled respiratory dust or H332

aerosols are inhaled.

Note: Hazard codes are based on supplier information for Terpendole C. Further details are

extrapolated from the Safety Data Sheet for the related compound, Terpendole I.

Il. Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Terpendole C to minimize exposure.

PPE Category

Specification

Eye Protection

Safety goggles with side-shields.

Hand Protection

Chemical-resistant protective gloves (e.g., nitrile
rubber).

Skin and Body Protection

Impervious clothing, such as a lab coat.

Respiratory Protection

A suitable respirator should be used if dust or

aerosols are generated.

lll. Handling and Storage

Handling:

» Avoid contact with eyes, skin, and clothing.[5]
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e Avoid the formation of dust and aerosols.[5]

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

e Do not eat, drink, or smoke when using this product.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]
e Protect from direct sunlight and sources of ignition.[5]

e For long-term stability, store at -20°C as a powder or at -80°C in a solvent.[5]

IV. First Aid Measures

In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[5]

Wash off immediately with plenty of soap and
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.[5]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[5]

Do NOT induce vomiting. Wash out mouth with
_ water. Never give anything by mouth to an
Ingestion _ . .
unconscious person. Seek medical attention

immediately.[5]

V. Accidental Release and Disposal Plan
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Accidental Release:
o Evacuate Personnel: Evacuate personnel to a safe area.
o Ventilate the Area: Ensure adequate ventilation.

o Contain the Spill: Wear appropriate PPE and contain the spill. For solid material, sweep up
and place in a suitable container for disposal. For solutions, absorb with an inert material
(e.g., vermiculite, sand, or earth) and place in a sealed container for disposal.[5]

o Clean the Area: Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then
wash with soap and water.[5]

Disposal Plan:

Dispose of Terpendole C and any contaminated materials as hazardous waste.

All disposal practices must be in accordance with federal, state, and local regulations.

Do not allow the chemical to enter drains or waterways.[5]

It is recommended to use a licensed professional waste disposal service to dispose of this
material.

VI. Experimental Protocols
General Protocol for ACAT Inhibition Assay:

Terpendole C is a known inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT).[1][2] The
following is a general procedure for assessing its inhibitory activity in a cell-based assay.

e Cell Culture: Culture a suitable cell line (e.g., J774 macrophages or HepG2 cells) in the
appropriate medium and conditions.

o Compound Preparation: Prepare a stock solution of Terpendole C in a suitable solvent, such
as DMSO. Make serial dilutions to achieve the desired final concentrations for the assay.
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o Treatment: Treat the cells with varying concentrations of Terpendole C. Include a vehicle
control (DMSO) and a positive control inhibitor.

 Incubation: Incubate the cells with the compound for a predetermined period.

o ACAT Activity Measurement: Measure ACAT activity using a suitable method. One common
method involves the use of a fluorescently labeled cholesterol analog (e.g., NBD-cholesterol)
which, upon esterification by ACAT, gets incorporated into lipid droplets and can be
guantified by fluorescence measurement.[6]

o Data Analysis: Calculate the ICso value, which is the concentration of Terpendole C that
inhibits ACAT activity by 50%.

Quantitative Data:

ICso (in vitro ICs0 (J774
Compound Source
enzyme assay) macrophages)

Terpendole C 2.1uM 0.46 uM [1112]

VIl. Signhaling Pathway and Workflow Diagrams

Mechanism of Action: ACAT Inhibition

Terpendole C inhibits the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT). This enzyme
is responsible for the esterification of cholesterol, converting it into cholesteryl esters for
storage in lipid droplets or for incorporation into lipoproteins. By inhibiting ACAT, Terpendole C
reduces the intracellular levels of cholesteryl esters.
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Caption: Inhibition of ACAT by Terpendole C.
Experimental Workflow for ACAT Inhibition Assay

The following diagram outlines the key steps in a cell-based assay to determine the inhibitory
effect of Terpendole C on ACAT activity.
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Caption: Cell-based ACAT inhibition assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Terpendole C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681267#personal-protective-equipment-for-
handling-terpendole-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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